![molecular formula C9H12Cl2N4S B594889 5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine dihydrochloride CAS No. 1227465-55-5](/img/structure/B594889.png)
5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine dihydrochloride
Description
5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine dihydrochloride, also known as 5-APMD, is a synthetic compound that has been used in scientific research for decades. It has a wide range of applications in biological and medical research and has been used to study a variety of biological processes.
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
This compound serves as a versatile scaffold in medicinal chemistry due to its heterocyclic structure which is often associated with biological activity. It can be used as a precursor for synthesizing more complex molecules that may act as potential therapeutic agents. The thiadiazole moiety, in particular, is known for its antimicrobial properties .
Structural Biology and Tautomerism Studies
The structural flexibility of thiadiazoles allows for tautomerism, which can influence the reactivity and interaction with biological targets. Studying this compound can provide insights into the tautomeric and conformational preferences of similar heterocycles, which is crucial for understanding their biological activities .
Development of Antimicrobial Agents
Given the rising concern over antibiotic resistance, thiadiazoles, including derivatives of the compound , are being explored for their antibacterial properties. They could lead to the development of new antibacterial drugs that can combat resistant strains of bacteria .
Chemical Synthesis and Reactivity
In synthetic chemistry, this compound can be employed in the synthesis of condensed heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines. Its reactivity can be harnessed to create a wide array of heterocyclic compounds with potential applications in various industries .
properties
IUPAC Name |
5-[amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4S.2ClH/c10-7(6-4-2-1-3-5-6)8-12-13-9(11)14-8;;/h1-5,7H,10H2,(H2,11,13);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNRRIJQAGHVEMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=NN=C(S2)N)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl2N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80679016 |
Source
|
| Record name | 5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80679016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine dihydrochloride | |
CAS RN |
1227465-55-5 |
Source
|
| Record name | 5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80679016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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